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For Immediate Release

A comprehensive analysis of two traditional fermented foods, Turkish Salgam and Korean
kimchi, reveals distinct probiotic profiles and mechanisms of action relevant to researchers,
scientists, and drug development professionals. This guide provides a comparative overview of
their probiotic content, the methodologies for their quantification, and their influence on key
cellular signaling pathways.

Quantitative Probiotic Landscape

The probiotic composition and concentration in Salgam and kimchi are central to their health
benefits. The following table summarizes the quantitative data on the dominant lactic acid
bacteria (LAB) found in these fermented products. Probiotic levels in kimchi can fluctuate
significantly based on fermentation stage and ingredients.
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Concentration

Fermented Food Probiotic Species Range (log CFUImL Reference
org)
Lactiplantibacillus
Salgam 7.35-9.40 [1][2]
plantarum
Lacticaseibacillus
_ ~7.0-8.34 [2]
paracasei
Levilactobacillus ]
) Present, variable [1]
brevis
Lacticaseibacillus ]
) Present, variable [1]
casei
Limosilactobacillus )
Present, variable [1]
fermentum
_ _ Leuconostoc
Kimchi 5.7-9.42 [2][3][41[5]

mesenteroides

Lactiplantibacillus

plantarum

~7.0-9.60

[5]

Weissella spp.

Dominant in early

[6]

stages
Lactobacillus spp.

6.7 - 10.5 [3]
(total)
Bifidobacterium spp.

~6.0-7.0 [7]

(in fortified kimchi)

Methodologies for Probiotic Quantification

Accurate enumeration of probiotics is crucial for quality control and research. The two primary

methods employed are traditional plate counting and molecular techniques like quantitative

PCR (gPCR).
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Experimental Protocol 1: Enumeration of Lactic Acid
Bacteria by Plate Count (CFU)

This standard method quantifies viable bacteria.
o Sample Preparation and Serial Dilution:

o Homogenize 10 g or 10 mL of the sample (Salgam or kimchi) in 90 mL of sterile peptone
water or saline solution (0.85%).

o Perform a series of 10-fold dilutions by transferring 1 mL of the homogenate into 9 mL of
the diluent, vortexing between each dilution.

e Plating:

o Spread 0.1 mL of appropriate dilutions onto De Man, Rogosa and Sharpe (MRS) agar
plates, a selective medium for lactobacilli.

o Use sterile spreaders to evenly distribute the inoculum.
¢ Incubation:

o Incubate the plates anaerobically (using an anaerobic jar or chamber) at 30-37°C for 48-
72 hours.

e Colony Counting:
o Count the plates with 30-300 colonies.

o Calculate the Colony Forming Units (CFU) per gram or milliliter using the formula: CFU/g
(or mL) = (Number of colonies x Dilution factor) / Volume of culture plated.

Experimental Protocol 2: Quantification of Specific
Probiotic Species by gPCR

This method offers high specificity and does not rely on culturability.

o DNA Extraction:
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o Centrifuge a known amount of the homogenized food sample to pellet the microbial cells.
o Wash the pellet with phosphate-buffered saline (PBS).

o For Gram-positive bacteria like Lactobacillus, enzymatic lysis using lysozyme is critical to
break down the thick peptidoglycan cell wall. This is often followed by proteinase K
treatment.

o Proceed with a commercial DNA extraction kit or a phenol-chloroform extraction protocol
to purify the genomic DNA.

e gPCR Assay:

o Design or obtain species-specific primers for the target probiotic (e.g., Lactobacillus
plantarum). The 16S rRNA gene is a common target.

o Prepare a reaction mixture containing the extracted DNA, primers, DNA polymerase (e.g.,
Taq polymerase), and a fluorescent dye (e.g., SYBR Green) or a probe.

o Run the gPCR reaction in a thermal cycler. The instrument will monitor the fluorescence
intensity at each cycle.

o Create a standard curve using known concentrations of the target bacterium's DNA to
qguantify the absolute number of bacteria in the sample.

Probiotic-Mediated Modulation of Host Signaling
Pathways

Probiotics exert their beneficial effects, in part, by modulating key intracellular signaling
pathways involved in inflammation and immune response. The NF-kB, MAPK, and PI3K/Akt
pathways are primary targets.

NF-kB Signaling Pathway

The NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a central
regulator of inflammatory responses. Certain probiotics, such as strains of Lactobacillus
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plantarum, can inhibit this pathway, leading to a reduction in pro-inflammatory cytokine
production.[8][9][10]

———
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Caption: Probiotic inhibition of the NF-kB signaling pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in cellular responses to a
variety of stimuli and regulates processes like inflammation and apoptosis. Probiotics, including
Lactobacillus rhamnosus, can modulate the p38, JNK, and ERK components of this pathway.
[11][12]
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Caption: Probiotic modulation of the MAPK signaling cascade.

PI3K/Akt Sighaling Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is crucial for cell survival and
proliferation. Probiotics can activate this pathway to protect intestinal epithelial cells from
apoptosis.[13][14]
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Caption: Probiotic activation of the PI3K/Akt cell survival pathway.

Experimental Workflow for Probiotic Analysis

The logical flow from sample to data for a comprehensive probiotic analysis is outlined below.
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Caption: Workflow for comparative probiotic analysis.
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In conclusion, both Salgam and kimchi are rich sources of probiotics, with distinct microbial
communities. The methodologies presented provide a framework for their accurate
guantification, and the signaling pathway diagrams illustrate the molecular mechanisms by
which these probiotics may exert their health-promoting effects. This comparative guide serves
as a valuable resource for the scientific community in the fields of microbiology, immunology,
and pharmacology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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